Cas no 909854-79-1 (7-Benzoxazolecarboxylic acid, 2-chloro-, methyl ester)

7-Benzoxazolecarboxylic acid, 2-chloro-, methyl ester, is a versatile organic compound with significant applications in pharmaceutical research. Its unique structure and chlorinated benzoxazole core offer enhanced reactivity and selectivity. The methyl ester group provides improved solubility and stability, facilitating synthetic transformations. This compound is ideal for the development of novel pharmaceuticals and agrochemicals.
7-Benzoxazolecarboxylic acid, 2-chloro-, methyl ester structure
909854-79-1 structure
Product Name:7-Benzoxazolecarboxylic acid, 2-chloro-, methyl ester
CAS No:909854-79-1
MF:C9H6ClNO3
MW:211.601841449738
CID:1957513
PubChem ID:68406054
Update Time:2025-07-30

7-Benzoxazolecarboxylic acid, 2-chloro-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 7-Benzoxazolecarboxylic acid, 2-chloro-, methyl ester
    • SCHEMBL2826621
    • Methyl 2-chloro-1,3-benzooxazole-7-carboxylate
    • EN300-7356183
    • methyl2-chloro-1,3-benzoxazole-7-carboxylate
    • methyl 2-chlorobenzo[d]oxazole-7-carboxylate
    • methyl 2-chloro-1,3-benzoxazole-7-carboxylate
    • 909854-79-1
    • 2-Chloro-benzooxazole-7-carboxylic acid methyl ester
    • PYNKJHQTRUBYRR-UHFFFAOYSA-N
    • Inchi: 1S/C9H6ClNO3/c1-13-8(12)5-3-2-4-6-7(5)14-9(10)11-6/h2-4H,1H3
    • InChI Key: PYNKJHQTRUBYRR-UHFFFAOYSA-N
    • SMILES: ClC1=NC2=CC=CC(C(=O)OC)=C2O1

Computed Properties

  • Exact Mass: 211.0036207Da
  • Monoisotopic Mass: 211.0036207Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 52.3Ų

7-Benzoxazolecarboxylic acid, 2-chloro-, methyl ester Pricemore >>

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